Cas no 105685-14-1 (2,1,3-Benzoxadiazole, 4-(1-piperazinyl)-)

• Product Name: 2,1,3-Benzoxadiazole, 4-(1-piperazinyl)-
• CAS No: 105685-14-1
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 1161672
• PubChem ID: 17955209
• Update Time: 2025-04-20

2,1,3-Benzoxadiazole, 4-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4-(1-piperazinyl)-
• 4-piperazin-1-yl-2,1,3-benzoxadiazole
• 4-(Piperazin-1-yl)-2,1,3-benzoxadiazole
• DTXSID00591726
• SCHEMBL7053211
• 4-(Piperazin-1-yl)benzo[c][1,2,5]oxadiazole
• 105685-14-1

• Inchi： 1S/C10H12N4O/c1-2-8-10(13-15-12-8)9(3-1)14-6-4-11-5-7-14/h1-3,11H,4-7H2
• InChI Key： TXXKTDZWBMTHEZ-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC=C(C2=N1)N1CCNCC1

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• PSA: 54.19000
• LogP: 1.02620